Cas no 920368-49-6 (1-{(4-bromophenyl)carbamoylmethyl}-N-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide)

• Product Name: 1-{(4-bromophenyl)carbamoylmethyl}-N-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide
• CAS No: 920368-49-6
• MF: C₂₀H₁₇BrN₄O₄
• MW: 457.277383565903
• CID: 5496390
• PubChem ID: 27443509
• Update Time: 2025-07-10

1-{(4-bromophenyl)carbamoylmethyl}-N-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS021660079
• VU0503713-1
• 1-{[(4-bromophenyl)carbamoyl]methyl}-N-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide
• 1-{2-[(4-bromophenyl)amino]-2-oxoethyl}-N-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide
• 920368-49-6
• F2877-0361
• 1-(2-((4-bromophenyl)amino)-2-oxoethyl)-N-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide
• 1-{(4-bromophenyl)carbamoylmethyl}-N-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide

• Inchi： 1S/C20H17BrN4O4/c1-29-16-8-6-15(7-9-16)23-20(28)17-10-11-19(27)25(24-17)12-18(26)22-14-4-2-13(21)3-5-14/h2-11H,12H2,1H3,(H,22,26)(H,23,28)
• InChI Key： XIZFOMPWEXZPLG-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)NC(CN1C(C=CC(C(NC2C=CC(=CC=2)OC)=O)=N1)=O)=O

Computed Properties

• Exact Mass: 456.04332g/mol
• Monoisotopic Mass: 456.04332g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 680
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 100Ų

Additional information on 1-{(4-bromophenyl)carbamoylmethyl}-N-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide

Recent Advances in the Study of 1-{(4-bromophenyl)carbamoylmethyl}-N-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide (CAS: 920368-49-6)

The compound 1-{(4-bromophenyl)carbamoylmethyl}-N-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide (CAS: 920368-49-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and biological activity.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways involved in inflammatory and oncogenic processes. The structural uniqueness of 920368-49-6, characterized by the presence of a bromophenyl and methoxyphenyl moiety, contributes to its high binding affinity and selectivity towards target proteins. Advanced computational modeling and X-ray crystallography studies have elucidated the molecular interactions responsible for its inhibitory effects.

In vitro and in vivo experiments have demonstrated promising results, particularly in the context of cancer therapy. For instance, 920368-49-6 has shown efficacy in suppressing tumor growth in murine models by targeting key signaling pathways such as PI3K/AKT and MAPK. Additionally, its pharmacokinetic properties, including bioavailability and metabolic stability, have been optimized through structural modifications, enhancing its potential as a clinical candidate.

Despite these advancements, challenges remain in the development of 920368-49-6. Issues such as off-target effects and toxicity profiles require further investigation. Current research efforts are directed towards improving the compound's specificity and reducing adverse effects through the design of derivatives and prodrugs. Collaborative studies between academic institutions and pharmaceutical companies are underway to accelerate its transition from bench to bedside.

In conclusion, 1-{(4-bromophenyl)carbamoylmethyl}-N-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide represents a promising candidate for therapeutic development. Continued research into its molecular mechanisms and clinical potential is essential to fully realize its benefits. This brief underscores the importance of interdisciplinary collaboration in advancing the field of chemical biology and drug discovery.